Cas no 141872-92-6 (4-Fluoro-1-methyl-2-(trifluoromethyl)benzene)

4-Fluoro-1-methyl-2-(trifluoromethyl)benzene Properties

Names and Identifiers

• 4-Fluoro-1-methyl-2-(trifluoromethyl)benzene
• 5-FLUORO-2-METHYLBENZOTRIFLUORIDE
• WAQPZJFAHXQQBR-UHFFFAOYSA-N
• 141872-92-6
• AKOS005255762
• SCHEMBL172998
• 5-fluoro-2-methylbenzotrifluoride
• AMY6292
• 5-FLUORO-2-METHYL-TRIFLUOROMETHYLBENZENE
• XXLNKGOPDHIOCS-UHFFFAOYSA-N
• CS-0172057
• MFCD11226544
• 4-fluoro-1-methyl-2-(trifluoromethyl)benzene
• DTXSID00598098
• Benzene, 4-fluoro-1-methyl-2-(trifluoromethyl)-
• +Expand

• MDL： MFCD11226544
• InChIKey： XXLNKGOPDHIOCS-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6F4/c1-5-2-3-6(9)4-7(5)8(10,11)12/h2-4H,1H3
• SMILES： CC1=C(C=C(C=C1)F)C(F)(F)F

Computed Properties

• Exact Mass: 178.04056284g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 178.04056284g/mol
• Heavy Atom Count: 12
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų